Cas no 1804492-36-1 (6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol)

6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol is a versatile halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups—bromomethyl, chloro, difluoromethyl, and hydroxymethyl—enables selective modifications, making it a valuable intermediate for constructing complex molecular frameworks. Its reactivity allows for further derivatization, particularly in nucleophilic substitution and cross-coupling reactions. The difluoromethyl group enhances metabolic stability in bioactive compounds, while the bromomethyl moiety facilitates alkylation or further functionalization. This compound is particularly suited for applications requiring precise structural tuning, such as drug discovery and specialty chemical development. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol structure

1804492-36-1 structure

Product Name:6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol

CAS No:1804492-36-1

MF:C₈H₇BrClF₂NO

MW:286.501087427139

CID:4870620

Update Time:2025-10-31

6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol
- Inchi： 1S/C8H7BrClF2NO/c9-2-5-1-4(3-14)6(10)7(13-5)8(11)12/h1,8,14H,2-3H2
- InChI Key： XKDFXRGNLNJSBN-UHFFFAOYSA-N
- SMILES： BrCC1=CC(CO)=C(C(C(F)F)=N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 187
XLogP3: 1.8
Topological Polar Surface Area: 33.1

6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029048851-1g	6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol	1804492-36-1	97%	1g	$1,445.30	2022-04-02

6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol Related Literature

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Additional information on 6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol

Research Brief on 6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol (CAS: 1804492-36-1)

The compound 6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol (CAS: 1804492-36-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of considerable scientific interest.

One of the key areas of research involving this compound is its role as a versatile intermediate in the synthesis of more complex molecules. The presence of bromomethyl and difluoromethyl groups provides multiple sites for further functionalization, enabling the creation of diverse derivatives. Recent publications have highlighted its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations that are critical for the development of novel therapeutic agents.

In addition to its synthetic applications, 6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol has been investigated for its biological properties. Preliminary studies suggest that derivatives of this compound exhibit activity against specific enzyme targets, making them potential candidates for the treatment of various diseases. For instance, researchers have explored its inhibitory effects on kinases and other enzymes involved in signal transduction pathways, which are often dysregulated in cancer and inflammatory disorders.

The compound's structural features, such as the difluoromethyl group, are particularly noteworthy. Fluorine-containing compounds are known for their ability to modulate the physicochemical properties of molecules, including lipophilicity, metabolic stability, and bioavailability. This has led to increased interest in 6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol as a scaffold for the design of next-generation pharmaceuticals with improved efficacy and safety profiles.

Recent advancements in analytical techniques have also facilitated a deeper understanding of this compound's behavior under various conditions. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and purity, ensuring its suitability for further research and development. These techniques have also enabled the identification of potential impurities and degradation products, which is crucial for quality control in pharmaceutical manufacturing.

Looking ahead, the continued exploration of 6-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-methanol is expected to yield valuable insights into its applications and mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into practical solutions for unmet medical needs. As such, this compound represents a compelling area of study with the potential to impact multiple facets of chemical biology and drug discovery.